Cas no 1042781-31-6 (thiomorpholine-4-sulfonyl chloride)

• Product Name: thiomorpholine-4-sulfonyl chloride
• CAS No: 1042781-31-6
• MF: C₄H₈ClNO₂S₂
• MW: 201.69481754303
• CID: 5230260
• PubChem ID: 43210669
• Update Time: 2026-03-07

thiomorpholine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Thiomorpholinesulfonyl chloride
• thiomorpholine-4-sulfonyl chloride

• Inchi： 1S/C4H8ClNO2S2/c5-10(7,8)6-1-3-9-4-2-6/h1-4H2
• InChI Key： XLBDBSFJOORSOY-UHFFFAOYSA-N
• SMILES： N1(S(Cl)(=O)=O)CCSCC1

Computed Properties

• Exact Mass: 200.9684985g/mol
• Monoisotopic Mass: 200.9684985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 71.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Thiomorpholines

Additional information on thiomorpholine-4-sulfonyl chloride

Thiomorpholine-4-sulfonyl Chloride (CAS No. 1042781-31-6): A Versatile Intermediate in Modern Chemical Synthesis

Thiomorpholine-4-sulfonyl chloride, identified by the chemical compound code CAS No. 1042781-31-6, represents a significant intermediate in the realm of organic synthesis. This compound, characterized by its sulfonyl chloride functional group and thiomorpholine backbone, has garnered considerable attention in recent years due to its broad applicability across various chemical and pharmaceutical processes.

The molecular structure of Thiomorpholine-4-sulfonyl chloride consists of a morpholine ring substituted with a sulfonyl chloride group at the fourth position. This configuration imparts unique reactivity, making it an invaluable building block for the synthesis of more complex molecules. The presence of the sulfonyl chloride moiety enhances its utility as a synthetic precursor, facilitating nucleophilic substitution reactions that are pivotal in constructing heterocyclic frameworks.

In the context of pharmaceutical research, Thiomorpholine-4-sulfonyl chloride has been employed in the development of novel therapeutic agents. Its ability to undergo facile functionalization allows for the creation of derivatives with tailored biological activities. Recent studies have highlighted its role in synthesizing compounds with potential applications in treating neurological disorders, cardiovascular diseases, and infectious illnesses. The compound’s versatility stems from its capacity to form stable intermediates that can be further modified to achieve specific pharmacological effects.

The synthesis of Thiomorpholine-4-sulfonyl chloride typically involves multi-step reactions starting from commercially available precursors. Advanced synthetic methodologies have been optimized to enhance yield and purity, ensuring that researchers can access high-quality material for their studies. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been particularly effective in constructing the desired thiomorpholine scaffold.

One of the most compelling aspects of Thiomorpholine-4-sulfonyl chloride is its role in medicinal chemistry. Researchers have leveraged its reactivity to develop inhibitors targeting enzymes involved in disease pathways. For instance, derivatives of this compound have shown promise in inhibiting proteases that play a role in cancer progression. Additionally, its structural motif has been incorporated into molecules designed to modulate neurotransmitter receptors, offering potential treatments for conditions such as depression and epilepsy.

The chemical properties of Thiomorpholine-4-sulfonyl chloride also make it a valuable tool in materials science. Its ability to form coordination complexes with metals has been exploited in the development of catalysts and luminescent materials. These applications underscore the compound’s broad utility beyond traditional pharmaceuticals, highlighting its importance as a multifunctional intermediate.

In conclusion, Thiomorpholine-4-sulfonyl chloride (CAS No. 1042781-31-6) is a cornerstone compound in modern chemical synthesis. Its unique structural features and reactivity enable its use in diverse applications, from drug development to advanced materials. As research continues to uncover new methodologies and applications, this compound is poised to remain a key player in both academic and industrial settings.